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Introduction
Lethal(3)malignant brain tumor-like protein 3 (L3MBTL3) is a member of the malignant brain

tumor (MBT) family of chromatin-interacting transcriptional repressors.[1] These proteins act as

"readers" of histone modifications, specifically recognizing mono- and dimethylated lysine

residues on histone tails, which in turn influences gene expression.[1] L3MBTL3 has been

implicated in a variety of cellular processes, including hematopoiesis, the regulation of the

Notch signaling pathway, and the degradation of key proteins like SOX2.[2][3][4] Given its role

in these fundamental processes, L3MBTL3 is an emerging target of interest in various

diseases, including cancer.[5]

UNC1215 is a potent and selective chemical probe for the methyl-lysine (Kme) reading function

of L3MBTL3.[3] It acts as a competitive antagonist, displacing mono- or dimethyllysine-

containing peptides from the MBT domains of L3MBTL3.[6] This high degree of selectivity and

cellular activity makes UNC1215 an invaluable tool for dissecting the specific functions of

L3MBTL3 in a cellular context.[7] These application notes provide a comprehensive guide to
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utilizing UNC1215 to study L3MBTL3 function, complete with detailed experimental protocols

and data presentation guidelines.

Quantitative Data Summary
UNC1215 exhibits high affinity and selectivity for L3MBTL3. The following tables summarize

the key quantitative parameters of UNC1215's interaction with L3MBTL3 and its selectivity over

other related proteins.

Table 1: UNC1215 Binding Affinity and Potency for L3MBTL3

Parameter Value Assay Reference

IC₅₀ 40 nM AlphaScreen [6]

Kd 120 nM
Isothermal Titration

Calorimetry (ITC)
[6]

Table 2: Selectivity of UNC1215 for L3MBTL3 over other MBT family members

Protein Selectivity (fold) Assay Reference

L3MBTL1 >75 AlphaScreen [8]

L3MBTL4 >50 AlphaScreen [6]

MBTD1 >50 AlphaScreen [6]

SFMBT >50 AlphaScreen [6]

Signaling Pathways and Experimental Workflows
To visualize the mechanisms of L3MBTL3 and the experimental approaches to study them with

UNC1215, the following diagrams are provided.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Using UNC1215 to Elucidate the Function of L3MBTL3:
Application Notes and Protocols]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1191890/docs#using-unc1215-to-elucidate-the-
function-of-l3mbtl3-application-notes-and-protocols]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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